Cas no 281193-53-1 (6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)-)

• Product Name: 6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)-
• CAS No: 281193-53-1
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 248309
• PubChem ID: 45090708
• Update Time: 2025-04-19

6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)- Chemical and Physical Properties

Names and Identifiers

• 6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)-
• 6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1S,2R,5S)-(9CI)
• 281193-53-1

• Inchi： 1S/C8H13FO2/c1-7-5-10-8(2,11-7)4-3-6(7)9/h6H,3-5H2,1-2H3/t6-,7+,8+/m1/s1
• InChI Key： ARLRMCKUUXVSJE-CSMHCCOUSA-N
• SMILES： F[C@@H]1CC[C@@]2(C)OC[C@]1(C)O2

Computed Properties

• Exact Mass: 160.09000
• Monoisotopic Mass: 160.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 18.46000
• LogP: 1.64000